2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine
Overview
Description
2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine, also known as 2C-N, is a synthetic psychoactive substance that belongs to the phenethylamine class. It was first synthesized by Alexander Shulgin in 1974 and is known for its hallucinogenic effects.
Mechanism of Action
The exact mechanism of action of 2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine is not fully understood, but it is believed to act as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. 2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine may also affect other neurotransmitter systems such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine include altered perception, mood, and thought processes. It may also cause changes in heart rate, blood pressure, and body temperature. The duration of the effects of 2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine can vary depending on the dose and route of administration.
Advantages and Limitations for Lab Experiments
2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine has several advantages for use in lab experiments, including its relatively low toxicity and easy synthesis. However, it is classified as a Schedule I controlled substance in the United States, which can limit its availability for research purposes.
Future Directions
Future research on 2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine could focus on its potential therapeutic uses in the treatment of mental health disorders. Studies could also investigate the effects of different doses and routes of administration on its biochemical and physiological effects. Additionally, research could explore the structure-activity relationships of 2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine and other phenethylamines to better understand their mechanisms of action.
Scientific Research Applications
2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine has been used in scientific research to study its effects on the central nervous system. It has been shown to have hallucinogenic effects similar to other phenethylamines such as mescaline and 2C-B. Studies have also investigated the potential therapeutic uses of 2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine in the treatment of depression, anxiety, and addiction.
properties
IUPAC Name |
2,2-diethoxy-2-(4-nitrophenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O4/c1-3-17-12(9-13,18-4-2)10-5-7-11(8-6-10)14(15)16/h5-8H,3-4,9,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFOOCZFLYBEZCZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CN)(C1=CC=C(C=C1)[N+](=O)[O-])OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50474595 |
Source
|
| Record name | 2,2-Diethoxy-2-(4-nitrophenyl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50474595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Diethoxy-2-(4-nitrophenyl)-ethylamine | |
CAS RN |
107476-80-2 |
Source
|
| Record name | 2,2-Diethoxy-2-(4-nitrophenyl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50474595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[5-(Ethoxymethyl)-4-imino-2-methylpyrimidin-1-yl]-1-(4-phenylphenyl)ethanone;hydrobromide](/img/structure/B3363838.png)
![1-(2,9-Dimethyl-9H-imidazo[1,2-A]benzimidazol-3-YL)propan-1-one](/img/structure/B3363922.png)
![[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;trihydrate](/img/structure/B3363933.png)